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Abstract
This technical guide provides a comprehensive overview of the thermodynamic properties of

(1-Methylbutyl)cyclopentane. It includes a compilation of critically evaluated and calculated

thermophysical and thermochemical data presented in structured tables for ease of reference.

Detailed experimental protocols for determining key thermodynamic parameters such as

enthalpy of combustion, heat capacity, and vapor pressure are outlined. Furthermore, this

guide features visualizations of the experimental workflows using the DOT language to facilitate

a deeper understanding of the methodologies involved. This document is intended to serve as

a valuable resource for researchers, scientists, and professionals in drug development and

related fields who require accurate thermodynamic data for this compound.

Introduction
(1-Methylbutyl)cyclopentane (C10H20, CAS: 4737-43-3) is a saturated hydrocarbon

belonging to the class of alkylcyclopentanes.[1][2] A thorough understanding of its

thermodynamic properties is crucial for various applications, including chemical process

design, combustion modeling, and as a reference compound in thermochemical studies. This

guide synthesizes available data on its thermodynamic characteristics and provides detailed

methodologies for their experimental determination.
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Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of (1-
Methylbutyl)cyclopentane. The data is sourced from the NIST Web Thermo Tables (WTT) for

critically evaluated experimental data and Cheméo for calculated values using established

methods like the Joback method.[3][4][5]

Table 1: General and Critical Properties[2][3][5]

Property Value Unit Source

Molecular Formula C10H20 - [2]

Molecular Weight 140.27 g/mol [2][5]

CAS Registry Number 4737-43-3 - [2][5]

Normal Boiling Point

(Tboil)
449.60 ± 0.50 K [5]

Normal Melting Point

(Tfus)
198.36 K Joback Method[5]

Critical Temperature

(Tc)
636.76 K Joback Method[5]

Critical Pressure (Pc) 2525.19 kPa Joback Method[5]

Critical Volume (Vc) 0.530 m³/kmol Joback Method[5]

Table 2: Enthalpy and Gibbs Free Energy[3][5]
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Property Value Unit Source

Enthalpy of Formation

at standard conditions

(gas, ΔfH°gas)

-194.53 kJ/mol Joback Method[3][5]

Enthalpy of

Vaporization at

standard conditions

(ΔvapH°)

37.72 kJ/mol Joback Method[3][5]

Enthalpy of Fusion at

standard conditions

(ΔfusH°)

12.07 kJ/mol Joback Method[3][5]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

67.43 kJ/mol Joback Method[3][5]

Table 3: Temperature-Dependent Properties[4][5]
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Property
Temperature
(K)

Value Unit Source

Ideal Gas Heat

Capacity

(Cp,gas)

200 - 1000 See NIST WTT J/mol·K NIST WTT[4]

443.04 300.21 J/mol·K
Joback

Method[5]

475.33 319.15 J/mol·K
Joback

Method[5]

507.61 337.17 J/mol·K
Joback

Method[5]

539.90 354.30 J/mol·K
Joback

Method[5]

572.19 370.57 J/mol·K
Joback

Method[5]

604.47 386.01 J/mol·K
Joback

Method[5]

636.76 400.64 J/mol·K
Joback

Method[5]

Liquid Density

(ρl)
200 - 656 See NIST WTT kg/m ³ NIST WTT[4]

Vapor Pressure

(Pvap)
363 - 450 See NIST WTT kPa NIST WTT[4]

Dynamic

Viscosity (η,

liquid)

270 - 650 See NIST WTT Pa·s NIST WTT[4]

Thermal

Conductivity (λ,

liquid)

200 - 590 See NIST WTT W/m·K NIST WTT[4]
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Experimental Protocols
The determination of the thermodynamic properties of (1-Methylbutyl)cyclopentane relies on

a suite of well-established experimental techniques. The following sections detail the

methodologies for key measurements.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter, a constant-

volume device.[6][7]

Principle: A known mass of the substance is completely combusted in a high-pressure oxygen

environment within a sealed container (the "bomb"). The heat released by the combustion is

absorbed by a surrounding water bath of known mass, and the temperature change of the

water is measured.[8]

Apparatus:

Oxygen bomb calorimeter

Crucible

Ignition wire

High-pressure oxygen source

Thermometer with high resolution

Stirrer

Balance (analytical)

Procedure:

Sample Preparation: A precisely weighed sample of (1-Methylbutyl)cyclopentane (typically

0.5-1.0 g) is placed in the crucible.
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Bomb Assembly: The crucible is placed inside the bomb. An ignition wire of known length

and mass is connected to the electrodes, with a portion of the wire in contact with the

sample.

Pressurization: The bomb is sealed and purged of air, then filled with pure oxygen to a

pressure of approximately 30 atm.

Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's

bucket. The system is allowed to reach thermal equilibrium.

Ignition and Data Collection: The initial temperature of the water is recorded. The sample is

then ignited by passing an electric current through the ignition wire. The temperature of the

water is recorded at regular intervals until it reaches a maximum and then begins to cool.

Corrections and Calculation: The gross heat of combustion is calculated from the

temperature rise and the heat capacity of the calorimeter (determined by calibrating with a

standard substance like benzoic acid). Corrections are applied for the heat of formation of

nitric acid from residual nitrogen in the bomb and sulfuric acid if sulfur is present, as well as

for the heat of combustion of the ignition wire. The standard enthalpy of combustion is then

calculated from the corrected heat of combustion.[9]

Determination of Heat Capacity via Adiabatic
Calorimetry
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids and

solids as a function of temperature.[7][10]

Principle: A known quantity of heat is supplied to the sample in a thermally isolated

environment (adiabatically), and the resulting temperature increase is measured.[10]

Apparatus:

Adiabatic calorimeter with a sample vessel

Adiabatic shield/jacket

Heater for the sample vessel
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Platinum resistance thermometer

Data acquisition system

Procedure:

Sample Loading: A known mass of (1-Methylbutyl)cyclopentane is sealed in the sample

vessel.

Calorimeter Assembly: The sample vessel is placed inside the adiabatic shield. The system

is evacuated to minimize heat exchange by convection.

Thermal Equilibration: The system is cooled to the starting temperature of the measurement

range and allowed to reach thermal equilibrium.

Heating and Measurement: A precisely measured amount of electrical energy is supplied to

the heater in the sample vessel, causing a small, incremental increase in temperature

(typically 1-5 K). During this heating period, the temperature of the adiabatic shield is

controlled to match the temperature of the sample vessel, minimizing heat loss.

Data Acquisition: The temperature of the sample is recorded before and after the heating

period, once thermal equilibrium is re-established.

Calculation: The heat capacity of the sample is calculated from the amount of heat supplied

and the measured temperature rise, after correcting for the heat capacity of the sample

vessel (determined in a separate experiment). This process is repeated over the desired

temperature range to obtain the heat capacity as a function of temperature.

Determination of Vapor Pressure
Several methods can be employed to measure the vapor pressure of a liquid as a function of

temperature. A common and accurate technique is the static method.

Principle: The liquid is placed in a closed, evacuated container, and the pressure of the vapor in

equilibrium with the liquid is measured at a constant, known temperature.

Apparatus:
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Thermostatted bath

Sample cell connected to a pressure transducer

Vacuum pump

Temperature sensor

Procedure:

Sample Degassing: The sample of (1-Methylbutyl)cyclopentane is placed in the sample

cell and thoroughly degassed to remove any dissolved air. This is typically achieved by

several freeze-pump-thaw cycles.

Measurement: The sample cell is placed in the thermostatted bath and allowed to reach

thermal equilibrium at the desired temperature.

Pressure Reading: The pressure of the vapor in the headspace above the liquid is measured

using the pressure transducer.

Temperature Variation: The temperature of the bath is changed, and the measurement is

repeated at different temperatures to obtain the vapor pressure curve.

Visualizations
The following diagrams illustrate the experimental workflows for the determination of key

thermodynamic properties of (1-Methylbutyl)cyclopentane.
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Sample and Bomb Preparation

Calorimetry Measurement

Data Analysis

Weigh Sample

Place in Crucible

Attach Ignition Wire

Seal Bomb

Pressurize with O2

Place Bomb in Water Bath

Equilibrate System

Record Initial Temperature

Ignite Sample

Record Temperature Change

Calculate Gross Heat of Combustion

Apply Corrections

Determine Enthalpy of Combustion

Click to download full resolution via product page

Caption: Workflow for Enthalpy of Combustion Determination.
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Sample and Calorimeter Preparation

Measurement Cycle (repeated)

Data Analysis

Weigh Sample

Load into Sample Vessel

Assemble Calorimeter

Evacuate and Cool

Equilibrate at T

Apply Known Heat Pulse

Maintain Adiabatic Shield

Record ΔT

Increment T

Calculate Heat Capacity at each T

Correct for Sample Vessel

Generate Cp vs. T Curve

Click to download full resolution via product page

Caption: Workflow for Heat Capacity Determination.
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Sample Preparation

Measurement Cycle (repeated)

Data Analysis

Load Sample into Cell

Degas Sample (Freeze-Pump-Thaw)

Set Temperature of Bath

Allow for Thermal Equilibrium

Measure Vapor Pressure

Change Temperature

Plot Vapor Pressure vs. Temperature

Fit Data to Antoine or Clausius-Clapeyron Equation

Click to download full resolution via product page

Caption: Workflow for Vapor Pressure Determination.
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Conclusion
This technical guide has presented a consolidated set of thermodynamic data for (1-
Methylbutyl)cyclopentane, drawing from both experimental and calculated sources. The

detailed experimental protocols for key thermodynamic measurements—enthalpy of

combustion, heat capacity, and vapor pressure—provide a practical framework for researchers.

The inclusion of workflow diagrams offers a clear visual representation of these complex

procedures. The information compiled herein is intended to support and facilitate further

research and application involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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